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Compound of Interest

Compound Name: DFX117

Cat. No.: B15620202

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DFX117 is a potent, orally active dual inhibitor of Class I phosphoinositide 3-kinase alpha

(PI3Kα) and the c-Met tyrosine kinase.[1] The PI3K/Akt/mTOR signaling pathway is frequently

dysregulated in various cancers, making it a key target for therapeutic intervention. Similarly,

aberrant c-Met signaling is implicated in tumor growth, invasion, and metastasis. By

simultaneously targeting both PI3Kα and c-Met, DFX117 presents a promising strategy to

overcome potential resistance mechanisms and enhance anti-tumor efficacy in cancers with

co-activation of these pathways, such as non-small cell lung cancer.[2][3]

Accurate and consistent preparation of a DFX117 stock solution is the foundational step for

reliable in vitro and in vivo experimental results. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving small molecule inhibitors like DFX117 for laboratory use due to its high

solubilizing capacity. This document provides a detailed protocol for the preparation, storage,

and handling of a DFX117 stock solution using DMSO.
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A comprehensive understanding of the physicochemical properties of DFX117 is essential for

accurate stock solution preparation and experimental design.

Property Value Source

Catalog Number HY-164384 MedChemExpress

Molecular Formula C₃₀H₃₁FN₆O₆S MedChemExpress

Molecular Weight 649.67 g/mol MedChemExpress

Solubility in DMSO ≥ 41 mg/mL (97.02 mM) MedChemExpress

Appearance Solid MedChemExpress

Note: The provided solubility is a minimum value. It is recommended to perform a small-scale

solubility test if a higher concentration is required.

Materials and Equipment
Reagents and Consumables

DFX117 powder (e.g., MedChemExpress, Cat. No. HY-164384)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, filtered pipette tips

Equipment
Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and appropriate

chemical-resistant gloves (e.g., nitrile or butyl rubber).
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Safety Precautions
4.1. Handling DFX117: The toxicological properties of DFX117 have not been fully elucidated.

Standard laboratory precautions should be taken. Avoid inhalation of dust and direct contact

with skin and eyes.

4.2. Handling DMSO: DMSO is a powerful solvent that can readily penetrate the skin and may

carry dissolved substances with it.[4][5] It is crucial to wear appropriate gloves and avoid direct

contact. Work in a well-ventilated area or a chemical fume hood.

Experimental Protocol: Preparation of a 10 mM
DFX117 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM DFX117 stock solution in DMSO.

5.1. Calculation:

To prepare a 10 mM stock solution, the required mass of DFX117 is calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM solution:

Mass (mg) = 10 mM x 1 mL x 649.67 g/mol / 1000 = 6.4967 mg

5.2. Step-by-Step Procedure:

Weighing DFX117: Carefully weigh out approximately 6.50 mg of DFX117 powder using a

calibrated analytical balance and transfer it to a sterile 1.5 mL or 2.0 mL microcentrifuge

tube. Record the exact weight.

Adding DMSO: Based on the actual weight of DFX117, calculate the precise volume of

DMSO required to achieve a 10 mM concentration. Volume of DMSO (mL) = [Mass of

DFX117 (mg) / 649.67 ( g/mol )] / 10 (mM) Add the calculated volume of anhydrous DMSO to

the microcentrifuge tube containing the DFX117 powder.
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Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For complete dissolution, it is recommended to sonicate the solution in an ultrasonic water

bath for 10-15 minutes. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile, nuclease-free microcentrifuge tubes. This minimizes freeze-thaw cycles

which can degrade the compound.

Clearly label each aliquot with the compound name (DFX117), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-

term storage (months to years).

Quality Control
To ensure the accuracy of your experiments, it is good practice to verify the concentration of a

newly prepared stock solution. This can be achieved using techniques such as High-

Performance Liquid Chromatography (HPLC) with a standard curve or UV-Vis

spectrophotometry if the molar extinction coefficient of DFX117 is known.
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Preparation Steps

Storage

1. Weigh DFX117 Powder 2. Add Anhydrous DMSO
Calculate Volume

3. Vortex & Sonicate
Ensure Complete Dissolution
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Caption: Workflow for preparing DFX117 stock solution in DMSO.
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Caption: Dual inhibition of c-Met and PI3Kα signaling by DFX117.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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